Cas no 5326-34-1 (4-Bromo-3-nitrotoluene)

• Product Name: 4-Bromo-3-nitrotoluene
• CAS No: 5326-34-1
• MF: C₇H₆BrNO₂
• MW: 216.032041072845
• MDL: MFCD00024180
• CID: 45701
• PubChem ID: 79224
• Update Time: 2025-10-30

4-Bromo-3-nitrotoluene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-4-methyl-2-nitrobenzene
• 4-Bromo-3-nitrotoluene
• Benzene, 1-bromo-4-methyl-2-nitro-
• Toluene,4-bromo-3-nitro- (6CI,7CI,8CI)
• 2-Bromo-5-methylnitrobenzene
• NSC 289
• bromonitrotoluene-4
• 3-Nitro-4-bromotoluene
• 1-bromo-4-methyl-2-nitro-benzene
• UPBUTKQMDPHQAQ-UHFFFAOYSA-N
• NSC289
• PubChem9585
• KSC490M7T
• WT347
• SBB064077
• 1-Bromo-4-methyl-2-nitrobenzene #
• MCULE
• AKOS015835224
• DTXSID00201378
• CS-W014874
• CK2356
• NSC-289
• AM20060131
• EINECS 226-203-6
• MFCD00024180
• SCHEMBL810629
• TOLUENE, 4-BROMO-3-NITRO-
• AC-13990
• 5326-34-1
• MG8CU54QET
• 4-Bromo-3-nitrotoluene, technical grade, 90%
• FT-0617833
• EN300-107124
• W-203008
• InChI=1/C7H6BrNO2/c1-5-2-3-6(8)7(4-5)9(10)11/h2-4H,1H
• AS-11051
• NS00032694
• UNII-MG8CU54QET
• B1854
• 4-Bromo-3-nitrotoluene,98%
• DTXCID00123869
• DB-024113

• MDL： MFCD00024180
• Inchi： 1S/C7H6BrNO2/c1-5-2-3-6(8)7(4-5)9(10)11/h2-4H,1H3
• InChI Key： UPBUTKQMDPHQAQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C)=CC=1[N+](=O)[O-]
• BRN： 1945925

Computed Properties

• Exact Mass: 214.95800
• Monoisotopic Mass: 214.958
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.9
• Topological Polar Surface Area: 45.8

Experimental Properties

• Color/Form: Not determined
• Density: 1.578 g/mL at 25 °C(lit.)
• Melting Point: 31-33 °C (lit.)
• Boiling Point: 152°C/14mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: 1.5930 (estimate)
• PSA: 45.82000
• LogP: 3.18890
• Solubility: Not determined
• Sensitiveness: Light Sensitive

4-Bromo-3-nitrotoluene Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S36/37-S36/37/39-S22
• Hazardous Material Identification：
• Safety Term：S22;S26;S36/37/39
• Risk Phrases：R20/21/22; R36/37/38
• HazardClass：IRRITANT
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 4-Bromo-3-nitrotoluene

4-Bromo-3-Nitrotoluene: A Comprehensive Overview

4-Bromo-3-nitrotoluene, also known by its CAS number 5326-34-1, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is a derivative of toluene, with substituents at the 3 and 4 positions of the benzene ring. The presence of a bromine atom and a nitro group introduces unique electronic and structural properties, making it a valuable molecule for various applications.

The synthesis of 4-bromo-3-nitrotoluene typically involves a series of substitution and nitration reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the reliance on hazardous reagents. For instance, researchers have explored the use of transition metal catalysts to facilitate the substitution reactions, leading to higher yields and better selectivity. These developments are particularly important in the context of green chemistry, where minimizing environmental impact is a priority.

In terms of chemical properties, 4-bromo-3-nitrotoluene exhibits a high degree of stability under standard conditions. The nitro group at the 3 position imparts strong electron-withdrawing effects, which influence the compound's reactivity. This makes it an excellent precursor for further functionalization in organic synthesis. For example, the bromine atom can be replaced with other groups using nucleophilic aromatic substitution, enabling the creation of diverse derivatives with tailored properties.

The application of 4-bromo-3-nitrotoluene spans across multiple industries. In pharmaceutical research, it serves as an intermediate in the synthesis of bioactive compounds. Its ability to undergo various transformations makes it a versatile building block for drug discovery programs. Additionally, in materials science, this compound has been utilized in the development of advanced polymers and coatings due to its unique electronic properties.

Recent studies have also highlighted the potential of 4-bromo-3-nitrotoluene in energy storage applications. Researchers have explored its use as an electrode material in supercapacitors, leveraging its high surface area and excellent conductivity. These findings underscore the compound's versatility and its potential to contribute to emerging technologies.

In conclusion, 4-bromo-3-nitrotoluene, with its CAS number 5326-34-1, is a multifaceted compound with applications ranging from pharmaceuticals to materials science. Its unique chemical properties and versatile reactivity make it an invaluable tool for researchers and industry professionals alike. As advancements in synthetic methods and material applications continue to unfold, this compound is poised to play an even more significant role in shaping future innovations.